Cas no 220876-18-6 (Cyclohexanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-)

• Product Name: Cyclohexanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-
• CAS No: 220876-18-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD11848868
• CID: 1406503
• PubChem ID: 22660130
• Update Time: 2025-04-20

Cyclohexanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-
• 1-(4-Methoxybenzyl)cyclohexanecarboxylic acid
• SCHEMBL6627416
• 220876-18-6
• 1-(4-Methoxybenzyl)cyclohexanecarboxylicacid
• DB-131925
• AKOS017561661
• 1-(4-Methoxybenzyl)cyclohexane-1-carboxylic acid
• AB90940

• MDL： MFCD11848868
• Inchi： 1S/C15H20O3/c1-18-13-7-5-12(6-8-13)11-15(14(16)17)9-3-2-4-10-15/h5-8H,2-4,9-11H2,1H3,(H,16,17)
• InChI Key： XMQSFAGVAWLELI-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2)OC)CCCCC1)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53